Cas no 2229210-59-5 (3-(5-chloro-1H-indol-2-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(5-chloro-1H-indol-2-yl)-3-fluoropropan-1-amine
• CAS No: 2229210-59-5
• MF: C₁₁H₁₂ClFN₂
• MW: 226.677784919739
• CID: 6485469
• PubChem ID: 165690730
• Update Time: 2025-10-16

3-(5-chloro-1H-indol-2-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1H-indol-2-yl)-3-fluoropropan-1-amine
• 2229210-59-5
• EN300-1992902

• Inchi： 1S/C11H12ClFN2/c12-8-1-2-10-7(5-8)6-11(15-10)9(13)3-4-14/h1-2,5-6,9,15H,3-4,14H2
• InChI Key： INBZHQDMAWVRHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(CCN)F)N2

Computed Properties

• Exact Mass: 226.0673042g/mol
• Monoisotopic Mass: 226.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(5-chloro-1H-indol-2-yl)-3-fluoropropan-1-amine

3-(5-Chloro-1H-indol-2-yl)-3-fluoropropan-1-amine: A Comprehensive Overview

3-(5-Chloro-1H-indol-2-yl)-3-fluoropropan-1-amine, also known by its CAS number 2229210-59-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound with a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the indole moiety in 3-(5-chloro-1H-indol-2-yl)-3-fluoropropan-1-amine makes it particularly interesting due to the wide range of biological activities associated with indole-containing compounds.

The structure of 3-(5-chloro-1H-indol-2-yl)-3-fluoropropan-1-amine is characterized by the substitution of a chlorine atom at the 5-position of the indole ring and a fluorine atom at the 3-position of the propaneamine side chain. This substitution pattern introduces unique electronic and steric properties, which are critical for its biological activity. The amine group at the terminal position further enhances its potential for forming hydrogen bonds, a key feature in many pharmacological interactions.

Recent studies have highlighted the potential of 3-(5-chloro-1H-indol-2-yl)-3-fluoropropane-amine as a lead compound in drug discovery. Its ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases, has made it a subject of intense research. For instance, researchers have explored its role as an inhibitor of specific kinases, which are enzymes that play a crucial role in cell signaling and proliferation.

The synthesis of 3-(5-chloroindol-yl)propaneamine derivatives typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and reductive amination. These methods allow for precise control over the substitution pattern and stereochemistry of the final product. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of producing enantiomerically pure derivatives, which are essential for studying their stereochemical effects on biological activity.

In terms of physical properties, 3-(5-chloroindol-yl)propaneamine exhibits moderate solubility in organic solvents and shows stability under neutral to slightly basic conditions. Its melting point and boiling point are consistent with those of similar aromatic amine derivatives, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological evaluation of 3-(5-chloroindol-yl)propaneamine has revealed promising results in preclinical models. For example, studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific oncogenic pathways. Additionally, its anti-inflammatory properties have been explored in models of arthritis and neuroinflammation, suggesting potential applications in treating chronic inflammatory diseases.

The pharmacokinetic profile of 3-(5-chloroindol-yl)propaneamine, including its absorption, distribution, metabolism, and excretion (ADME), has also been investigated. These studies are crucial for determining its suitability as an orally available drug candidate. Preliminary data indicate that it has moderate bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes.

In conclusion, CAS No 2229210–59–5, or , represents a valuable compound with significant potential in drug discovery and development. Its unique structural features, combined with recent advances in synthetic methodology and biological evaluation, position it as a promising candidate for addressing unmet medical needs. Continued research into its mechanism of action, optimization strategies, and clinical translation will undoubtedly shed further light on its therapeutic applications.